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Compound of Interest

Compound Name: Nocardamine

Cat. No.: B1208791 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nocardamine, also known as Desferrioxamine E, is a cyclic trihydroxamate siderophore

produced by various microorganisms, including Streptomyces species. Its primary biological

function is to chelate ferric iron with high affinity, making it a subject of interest in microbiology,

infectious disease research, and oncology. Understanding the stability and proper storage

conditions of nocardamine is critical to ensure its integrity and biological activity in

experimental settings. These application notes provide a comprehensive overview of the

recommended storage conditions, stability profile, and protocols for handling nocardamine.

Physicochemical Properties
A summary of the key physicochemical properties of nocardamine is presented in the table

below.
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Property Value

CAS Number 26605-16-3

Molecular Formula C₂₇H₄₈N₆O₉

Molecular Weight 600.7 g/mol

Appearance White to off-white solid

Purity Typically >95%

Solubility

Soluble in DMSO and water (heating may be

required for aqueous solutions). Also reported to

be soluble in dichloromethane, ethanol, and

methanol.[1][2]

Recommended Storage Conditions
Proper storage is essential to maintain the stability of nocardamine. The following tables

summarize the recommended storage conditions for both solid nocardamine and its solutions,

based on information from various suppliers.

Table 3.1: Storage of Solid Nocardamine
Storage Condition Temperature Duration Additional Notes

Short-term -20°C Up to 12 months[1]

Store under

desiccating

conditions.[1]

Long-term -20°C ≥ 4 years[2][3]
Keep the vial tightly

sealed.

4°C Up to 2 years For powdered form.

Shipping Ambient Temperature Short periods

Stable for a few days

during ordinary

shipping.

Table 3.2: Storage of Nocardamine Stock Solutions
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Storage Condition Temperature Duration Additional Notes

Recommended -80°C Up to 6 months[4]

Aliquot to avoid

repeated freeze-thaw

cycles.[4]

Alternative -20°C Up to 1 month[4][5]
Tightly sealed vials

are recommended.

Nocardamine Stability Profile
Currently, detailed quantitative data from forced degradation studies (hydrolysis, oxidation,

photolysis, and thermal stress) specifically for nocardamine are not extensively available in

peer-reviewed literature. However, general principles of chemical stability for similar molecules,

such as other hydroxamate siderophores, can provide insights.

Hydrolytic Stability: Nocardamine contains multiple amide bonds, which can be susceptible to

hydrolysis under acidic or basic conditions. A study on the related siderophore, desferrioxamine

B, indicated that degradation can occur via hydrolysis of these amide bonds.

Photostability: Exposure to light, particularly UV radiation, can be a source of degradation for

many complex organic molecules. It is advisable to protect nocardamine solutions from light.

Thermal Stability: While solid nocardamine is stable at -20°C for extended periods, elevated

temperatures can accelerate degradation. Solutions are generally less stable than the solid

form.

Oxidative Stability: The hydroxamate functional groups in nocardamine could be susceptible to

oxidation. Contact with strong oxidizing agents should be avoided.

Experimental Protocols
The following are generalized protocols for preparing nocardamine solutions and for

conducting stability assessments. These should be adapted based on specific experimental

needs and available analytical instrumentation.

Protocol for Preparation of Nocardamine Stock Solution

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://pubmed.ncbi.nlm.nih.gov/10581690/
https://pubmed.ncbi.nlm.nih.gov/10581690/
https://pubmed.ncbi.nlm.nih.gov/10581690/
https://www.researchgate.net/publication/335052667_Nocardamin_glucuronide_a_new_member_of_the_ferrioxamine_siderophores_isolated_from_the_ascamycin-producing_strain_Streptomyces_sp_80H647
https://www.benchchem.com/product/b1208791?utm_src=pdf-body
https://www.benchchem.com/product/b1208791?utm_src=pdf-body
https://www.benchchem.com/product/b1208791?utm_src=pdf-body
https://www.benchchem.com/product/b1208791?utm_src=pdf-body
https://www.benchchem.com/product/b1208791?utm_src=pdf-body
https://www.benchchem.com/product/b1208791?utm_src=pdf-body
https://www.benchchem.com/product/b1208791?utm_src=pdf-body
https://www.benchchem.com/product/b1208791?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol describes the preparation of a 10 mM nocardamine stock solution in DMSO.

Materials:

Nocardamine (solid)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, RNase/DNase-free microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

Allow the vial of solid nocardamine to equilibrate to room temperature before opening to

prevent moisture condensation.

Weigh out the desired amount of nocardamine using a calibrated analytical balance in a

fume hood. For a 10 mM stock solution, this would be approximately 6.007 mg per 1 mL of

DMSO.

Add the appropriate volume of anhydrous DMSO to the solid nocardamine.

Vortex the solution until the nocardamine is completely dissolved. Gentle warming (e.g., in a

37°C water bath) may be necessary.

Aliquot the stock solution into smaller volumes in sterile, tightly sealed vials to minimize

freeze-thaw cycles.

Label the aliquots clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for shorter-term

storage (up to 1 month).[4]
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Protocol for Nocardamine Stock Solution Preparation

Preparation Steps

Start

Equilibrate Nocardamine to Room Temperature

Weigh Solid Nocardamine

Add Anhydrous DMSO

Dissolve with Vortexing/Gentle Warming

Aliquot into Vials

Label Vials

Store at -80°C or -20°C

End

Click to download full resolution via product page

Nocardamine Stock Solution Preparation Workflow
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Protocol for Forced Degradation Studies
This protocol outlines a general procedure for conducting forced degradation studies to assess

the stability of nocardamine under various stress conditions. A stability-indicating analytical

method, such as High-Performance Liquid Chromatography (HPLC), is required to quantify the

remaining nocardamine and detect degradation products.

Materials:

Nocardamine stock solution (e.g., 1 mg/mL in a suitable solvent)

Hydrochloric acid (HCl) solution (e.g., 0.1 M)

Sodium hydroxide (NaOH) solution (e.g., 0.1 M)

Hydrogen peroxide (H₂O₂) solution (e.g., 3%)

HPLC system with a suitable detector (e.g., UV-Vis or PDA)

pH meter

Temperature-controlled oven or water bath

Photostability chamber

Procedure:

Acid Hydrolysis:

Mix equal volumes of the nocardamine stock solution and 0.1 M HCl.

Incubate at a controlled temperature (e.g., 60°C) for a defined period (e.g., 2, 4, 8, 24

hours).

At each time point, withdraw a sample, neutralize it with an equivalent amount of 0.1 M

NaOH, and dilute with the mobile phase for HPLC analysis.

Alkaline Hydrolysis:
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Mix equal volumes of the nocardamine stock solution and 0.1 M NaOH.

Incubate at a controlled temperature (e.g., 60°C) for a defined period.

At each time point, withdraw a sample, neutralize it with an equivalent amount of 0.1 M

HCl, and dilute with the mobile phase for HPLC analysis.

Oxidative Degradation:

Mix the nocardamine stock solution with a solution of 3% H₂O₂.

Incubate at room temperature for a defined period, protected from light.

At each time point, withdraw a sample and dilute with the mobile phase for HPLC analysis.

Thermal Degradation (in solution):

Incubate vials of the nocardamine stock solution in a temperature-controlled oven at an

elevated temperature (e.g., 70°C).

At each time point, withdraw a sample, cool to room temperature, and dilute with the

mobile phase for HPLC analysis.

Photostability:

Expose a thin layer of solid nocardamine or a solution of nocardamine in a photostability

chamber to a controlled light source (e.g., consistent with ICH Q1B guidelines).

Simultaneously, keep a control sample in the dark at the same temperature.

At defined time points, prepare solutions of the solid or take aliquots of the solution for

HPLC analysis.

Data Analysis:

For each condition and time point, analyze the samples by a validated stability-indicating

HPLC method.
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Calculate the percentage of remaining nocardamine and identify and quantify any

degradation products.

Plot the percentage of remaining nocardamine against time to determine the degradation

kinetics.
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Forced Degradation Study Workflow for Nocardamine

Forced Degradation Workflow

Start with Nocardamine Stock Solution

Expose to Stress Conditions

Acid Hydrolysis Alkaline Hydrolysis Oxidative Degradation Thermal Degradation Photostability

Sample at Time Points

Analyze by Stability-Indicating HPLC

Data Analysis (Kinetics, Degradation Products)

End
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Forced Degradation Study Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1208791?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Concluding Remarks
The stability and proper handling of nocardamine are paramount for obtaining reliable and

reproducible experimental results. For solid nocardamine, long-term storage at -20°C under

desiccating conditions is recommended. Nocardamine solutions should be prepared fresh

when possible, and for storage, aliquots should be kept at -80°C to minimize degradation.

While specific quantitative stability data for nocardamine under various stress conditions are

limited, the provided protocols offer a framework for researchers to assess its stability within

their specific experimental contexts. The development of a validated stability-indicating

analytical method is crucial for accurate assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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